tert-butyl N-(1-cyclohexyl-2-oxoethyl)carbamate
Description
Tert-butyl N-(1-cyclohexyl-2-oxoethyl)carbamate is an organic compound that belongs to the class of carbamate esters . These are compounds containing an ester of carbamic acid with the general structure R2NC(=O)OR’ (R’ not H). They are esters of carbamic acids .
Synthesis Analysis
N-Boc-2-aminoacetaldehyde, also known as tert-Butyl N-(2-oxoethyl)carbamate, is an organic building block. It reacts with Horner-Wadsworth-Emmons (HWE) reagent to afford γ-aminobutyric acid (GABA)-derived α-keto amide/ester units . α-Methylenation of this amino aldehyde proceeds in a quick and efficient manner using a recently reported protocol involving formaldehyde and catalysis by either pyrrolidine proprionic acid or the dipeptide L-Pro-β-Ala . It is also used in a three-component synthesis of pyrrolidines involving 1,3-dipolar cycloaddition .Molecular Structure Analysis
The molecular formula of this compound is C13H23NO3 . The InChI key is BDSGOSWEKUGHOV-LLVKDONJSA-N . The SMILES string is [H]C@@OC©©C)(C=O)C1CCCCC1 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 241.33 . The predicted density is 1.035±0.06 g/cm3 . The predicted boiling point is 237.2±23.0 °C . The refractive index is n20/D 1.455 (lit.) .Safety and Hazards
When handling tert-butyl N-(1-cyclohexyl-2-oxoethyl)carbamate, avoid dust formation, breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(1-cyclohexyl-2-oxoethyl)carbamate involves the reaction of tert-butyl carbamate with 1-cyclohexyl-2-oxoethan-1-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "1-cyclohexyl-2-oxoethan-1-ol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in dry dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the solution and stir for 10 minutes.", "Step 3: Add 1-cyclohexyl-2-oxoethan-1-ol to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl N-(1-cyclohexyl-2-oxoethyl)carbamate as a white solid." ] } | |
CAS RN |
127953-73-5 |
Molecular Formula |
C13H23NO3 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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